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Compound of Interest

Compound Name:
1-(Methylsulfonyl)piperidin-4-

amine hydrochloride

Cat. No.: B1369079 Get Quote

An In-depth Technical Guide to the Safe Handling of 1-(Methylsulfonyl)piperidin-4-amine
hydrochloride

This guide provides comprehensive safety and handling protocols for 1-
(Methylsulfonyl)piperidin-4-amine hydrochloride (CAS No: 651057-01-1). It is intended for

researchers, scientists, and drug development professionals who may handle this compound in

a laboratory setting. The information herein is synthesized from authoritative safety data sheets

and established laboratory safety principles to ensure a self-validating system of protocols

grounded in scientific integrity.

Compound Identification and Physicochemical
Properties
1-(Methylsulfonyl)piperidin-4-amine hydrochloride is a chemical intermediate often used in

organic synthesis and drug discovery.[1][2] Its structure, featuring a piperidine ring, a

methylsulfonyl group, and an amine hydrochloride salt, dictates its reactivity and safety

considerations.[2]

Table 1: Physicochemical and Identification Data
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Property Value Source(s)

IUPAC Name
1-(methylsulfonyl)piperidin-4-

amine;hydrochloride
[2]

CAS Number 651057-01-1 [1][2][3][4]

Molecular Formula C₆H₁₅ClN₂O₂S [2][3][4]

Molecular Weight 214.71 g/mol [2]

Appearance Solid [1]

Solubility Readily soluble in water [1]

Storage
Room temperature, in a dry,

sealed container
[1][5]

Hazard Identification and Risk Assessment
This compound is classified as hazardous.[5][6] The primary risks are associated with its irritant

properties and potential harm upon exposure. The hydrochloride salt form can contribute to its

irritant nature, while the piperidine and amine functionalities necessitate careful handling to

avoid systemic exposure.

GHS Hazard Classification Summary:

Acute Toxicity (Oral, Dermal, Inhalation): Category 4. Harmful if swallowed, in contact with

skin, or if inhaled.[5]

Skin Corrosion/Irritation: Category 2. Causes skin irritation.[5][7][8][9]

Serious Eye Damage/Eye Irritation: Category 2A. Causes serious eye irritation.[5][7][8][9]

Specific Target Organ Toxicity (Single Exposure): Category 3. May cause respiratory

irritation.[5][8][9]

Causality of Hazards:
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Irritation: The amine hydrochloride nature of the molecule makes it mildly acidic, contributing

to its irritant effects on skin, eyes, and mucous membranes.[10] The piperidine moiety itself

can be corrosive.[11]

Respiratory Effects: As a fine solid, the compound can easily form dust.[5] Inhalation of this

dust can lead to irritation of the respiratory tract.[5][10]

Systemic Toxicity: While specific toxicological properties have not been fully investigated, the

potential for harm if swallowed, inhaled, or absorbed through the skin is recognized, a

common precaution for amine-containing research chemicals.[5][6]

Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to safety, prioritizing engineering controls and supplemented by

appropriate PPE, is mandatory.

Engineering Controls
Ventilation: All handling of solid 1-(Methylsulfonyl)piperidin-4-amine hydrochloride should

be performed in a certified chemical fume hood to minimize inhalation exposure.[5][7][12]

This is particularly critical when weighing or transferring the powder, as these actions are

most likely to generate airborne dust.[13]

Safety Stations: An operational eyewash station and safety shower must be readily

accessible in the immediate vicinity of the handling area.[6][7]

Personal Protective Equipment (PPE)
The selection of PPE is critical to prevent dermal, ocular, and respiratory exposure.

Eye and Face Protection: Chemical safety goggles are required at a minimum.[8][12] Given

the risk of serious eye irritation, it is highly recommended to use a full face shield in addition

to goggles, especially during procedures with a higher risk of splashing or dust generation.[5]

[7][14]

Skin Protection:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://capitalresin.com/strategies-for-the-safe-handling-of-sulfonic-acid/
https://www.ncbi.nlm.nih.gov/books/NBK241478/
http://angenechemical.com/sds/161357-89-7.pdf
http://angenechemical.com/sds/161357-89-7.pdf
https://capitalresin.com/strategies-for-the-safe-handling-of-sulfonic-acid/
http://angenechemical.com/sds/161357-89-7.pdf
https://www.fishersci.com/store/msds?partNumber=AC100240050&productDescription=ETHYL+4-AMINO-1-PIPERIDI+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1369079?utm_src=pdf-body
http://angenechemical.com/sds/161357-89-7.pdf
https://enamine.enamine.net/pub/msds?code=EN300-191999&&senderid=0&&lang=en
https://www.actylislab.com/blog/safety-tips-handling-laboratory-chemicals
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-9-particularly-hazardous-3
https://www.fishersci.com/store/msds?partNumber=AC100240050&productDescription=ETHYL+4-AMINO-1-PIPERIDI+5ML&vendorId=VN00032119&countryCode=US&language=en
https://enamine.enamine.net/pub/msds?code=EN300-191999&&senderid=0&&lang=en
https://www.fishersci.se/chemicalProductData_uk/wercs?itemCode=10562171&lang=EN
https://www.actylislab.com/blog/safety-tips-handling-laboratory-chemicals
http://angenechemical.com/sds/161357-89-7.pdf
https://enamine.enamine.net/pub/msds?code=EN300-191999&&senderid=0&&lang=en
https://www.ncbi.nlm.nih.gov/books/NBK55872/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1369079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn.[7][14] Gloves must be

inspected for integrity before each use and removed using the proper technique to avoid

contaminating the skin.[5][7] Contaminated gloves must be disposed of as hazardous

waste.[5]

Lab Coat: A full-sleeved lab coat must be worn and kept fastened to protect against skin

contact.[12]

Respiratory Protection: When engineering controls are not sufficient, a NIOSH-approved

respirator may be necessary.[8] However, for standard laboratory-scale operations, a

chemical fume hood is the preferred control.[12]

Workflow Diagram: PPE Donning and Doffing
The following diagram outlines the mandatory sequence for putting on and taking off PPE to

minimize cross-contamination.

Donning Sequence (Putting On)

Doffing Sequence (Taking Off)

1. Lab Coat 2. Goggles/Face Shield 3. Gloves

1. Gloves (Contaminated) 2. Goggles/Face Shield 3. Lab Coat 4. Wash Hands

Click to download full resolution via product page

Caption: PPE Donning and Doffing Sequence.

Safe Handling and Storage Protocols
Adherence to strict protocols during handling and storage is essential to maintain a safe

laboratory environment.
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Handling Protocol
Preparation: Before handling, review this guide and the manufacturer's Safety Data Sheet

(SDS).[12] Ensure the fume hood is operational and the work area is clear of clutter.

PPE: Don the appropriate PPE as outlined in Section 3.2.

Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume

hood or a ventilated balance enclosure to contain dust.[13] Use a spatula for transfers and

avoid creating dust clouds.[5]

Dissolution: When dissolving, add the solid to the solvent slowly. The compound is readily

soluble in water.[1]

Post-Handling: After handling, decontaminate all surfaces and equipment.[13] Properly

dispose of contaminated consumables.

Hygiene: Wash hands thoroughly with soap and water after removing gloves and before

leaving the laboratory.[5][7][8] Do not eat, drink, or smoke in the laboratory.[15]

Storage Protocol
Conditions: Store the compound in a tightly closed container in a dry, well-ventilated area at

room temperature.[5][7][8]

Incompatibilities: Keep away from strong oxidizing agents, acids, and bases.[6][16]

Labeling: Ensure the container is clearly labeled with the chemical name and associated

hazards.

Emergency and First Aid Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.

First Aid Measures
General Advice: Move the affected person out of the dangerous area. Show the Safety Data

Sheet to the attending physician.[5]
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Inhalation: If inhaled, move the person to fresh air. If breathing is difficult or stops, provide

artificial respiration and seek immediate medical attention.[5][8][17]

Skin Contact: Immediately remove contaminated clothing.[8] Wash the affected area with

plenty of soap and water for at least 15 minutes.[5][7] Seek medical attention if irritation

occurs or persists.[7]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally.[5][7][8] Remove contact lenses if present and

easy to do so.[5] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person.[5] Rinse the mouth with water and seek immediate medical attention.[5][8]

Spill Response Protocol
The response to a spill depends on its size and location.

Minor Spill (in a fume hood):

Alert others in the immediate area.

Wearing appropriate PPE, gently cover the spill with an inert absorbent material (e.g.,

vermiculite, sand).

Do not use dry brushing, which can create dust.[18]

Carefully sweep or scoop the absorbed material into a suitable, labeled container for

hazardous waste disposal.[5][19]

Decontaminate the spill area with soap and water.[20]

Major Spill (outside a fume hood or >1 liter):

Evacuate all personnel from the immediate area and close the doors.[20][21]

Alert your supervisor and institutional safety office immediately.[19]
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Prevent entry into the contaminated area.

Allow only trained emergency response personnel to conduct the cleanup.[19]

Decision Tree: Chemical Spill Response

Spill Occurs

Is the spill contained
within a fume hood?

Minor Spill Protocol:
- Alert area personnel

- Use spill kit
- Decontaminate

Yes

Major Spill Protocol:
- Evacuate area

- Notify Supervisor/EHS
- Restrict access

No

Click to download full resolution via product page

Caption: Decision-making workflow for spill response.

Waste Disposal
All waste containing 1-(Methylsulfonyl)piperidin-4-amine hydrochloride, including

contaminated consumables and spill cleanup materials, must be disposed of as hazardous

chemical waste.[5] Place materials in a sealed, clearly labeled container. Follow all local, state,

and federal regulations for hazardous waste disposal. Do not allow the product to enter drains.

[5][7]

Conclusion
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1-(Methylsulfonyl)piperidin-4-amine hydrochloride is a valuable research chemical that can

be handled safely by adhering to the protocols outlined in this guide. A thorough understanding

of its hazards, the consistent use of engineering controls and PPE, and preparedness for

emergencies are the cornerstones of a safe laboratory environment. Always prioritize safety

and consult your institution's environmental health and safety department for any specific

questions.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. biosynce.com [biosynce.com]

2. Buy 1-(Methylsulfonyl)piperidin-4-amine hydrochloride | 651057-01-1 [smolecule.com]

3. 1stsci.com [1stsci.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1369079?utm_src=pdf-body
https://www.benchchem.com/product/b1369079?utm_src=pdf-body
https://www.benchchem.com/product/b1369079?utm_src=pdf-custom-synthesis
https://www.biosynce.com/pharmaceutical-intermediates/piperidine/1-methylsulfonyl-piperidin-4-amine.html
https://www.smolecule.com/products/s804984
https://www.1stsci.com/products/651057-01-1?cas=651057-01-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1369079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. echemi.com [echemi.com]

5. angenechemical.com [angenechemical.com]

6. fishersci.com [fishersci.com]

7. enamine.enamine.net [enamine.enamine.net]

8. fishersci.se [fishersci.se]

9. cdn.caymanchem.com [cdn.caymanchem.com]

10. capitalresin.com [capitalresin.com]

11. Piperidine - Acute Exposure Guideline Levels for Selected Airborne Chemicals - NCBI
Bookshelf [ncbi.nlm.nih.gov]

12. Safety Tips for Handling Laboratory Chemicals - Actylis Lab [actylislab.com]

13. 9.4 Guidelines for Working with Particularly Hazardous Substances | Environment,
Health and Safety [ehs.cornell.edu]

14. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf
[ncbi.nlm.nih.gov]

15. artsci.usu.edu [artsci.usu.edu]

16. fishersci.com [fishersci.com]

17. chemicalbook.com [chemicalbook.com]

18. hse.gov.uk [hse.gov.uk]

19. ehs.princeton.edu [ehs.princeton.edu]

20. EHSO Manual 2025-2026 - Spill Control/Emergency Response [labman.ouhsc.edu]

21. sigmaaldrich.com [sigmaaldrich.com]

To cite this document: BenchChem. [Safety and handling precautions for 1-
(Methylsulfonyl)piperidin-4-amine hydrochloride]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1369079#safety-and-handling-
precautions-for-1-methylsulfonyl-piperidin-4-amine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.echemi.com/produce/pr25030423950-1-methylsulfonylpiperidin-4-amine-hydrochloride.html
http://angenechemical.com/sds/161357-89-7.pdf
https://www.fishersci.com/store/msds?partNumber=AC100240050&productDescription=ETHYL+4-AMINO-1-PIPERIDI+5ML&vendorId=VN00032119&countryCode=US&language=en
https://enamine.enamine.net/pub/msds?code=EN300-191999&&senderid=0&&lang=en
https://www.fishersci.se/chemicalProductData_uk/wercs?itemCode=10562171&lang=EN
https://cdn.caymanchem.com/cdn/msds/30898m.pdf
https://capitalresin.com/strategies-for-the-safe-handling-of-sulfonic-acid/
https://www.ncbi.nlm.nih.gov/books/NBK241478/
https://www.ncbi.nlm.nih.gov/books/NBK241478/
https://www.actylislab.com/blog/safety-tips-handling-laboratory-chemicals
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-9-particularly-hazardous-3
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-9-particularly-hazardous-3
https://www.ncbi.nlm.nih.gov/books/NBK55872/
https://www.ncbi.nlm.nih.gov/books/NBK55872/
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://www.fishersci.com/store/msds?partNumber=MO01153DA&productDescription=%281-METHYL-4-PIPERIDINYL%29+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-isobutylpiperidin-4-amine-hydrochloride.pdf
https://www.hse.gov.uk/comah/sragtech/techmeasspill.htm
https://ehs.princeton.edu/chemical/spill/procedures
https://labman.ouhsc.edu/hbSections.aspx?ID=685
https://www.sigmaaldrich.com/US/en/sds/aldrich/h42206
https://www.benchchem.com/product/b1369079#safety-and-handling-precautions-for-1-methylsulfonyl-piperidin-4-amine-hydrochloride
https://www.benchchem.com/product/b1369079#safety-and-handling-precautions-for-1-methylsulfonyl-piperidin-4-amine-hydrochloride
https://www.benchchem.com/product/b1369079#safety-and-handling-precautions-for-1-methylsulfonyl-piperidin-4-amine-hydrochloride
https://www.benchchem.com/product/b1369079#safety-and-handling-precautions-for-1-methylsulfonyl-piperidin-4-amine-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1369079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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